Cas no 68968-09-2 (1-phenyl-2-[3-(trifluoromethyl)phenyl]ethanamine hydrochloride)

1-phenyl-2-[3-(trifluoromethyl)phenyl]ethanamine hydrochloride structure
68968-09-2 structure
Product Name:1-phenyl-2-[3-(trifluoromethyl)phenyl]ethanamine hydrochloride
CAS No:68968-09-2
MF:C15H15ClF3N
MW:301.734513521194
CID:1732287
PubChem ID:3052540
Update Time:2025-04-21

1-phenyl-2-[3-(trifluoromethyl)phenyl]ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-2-[3-(trifluoromethyl)phenyl]ethanamine hydrochloride
    • alpha-Phenyl-3-(trifluoromethyl)phenethylamine hydrochloride
    • DTXSID70988725
    • Benzeneethanamine, alpha-phenyl-3-(trifluoromethyl)-, hydrochloride
    • 1-Phenyl-2-[3-(trifluoromethyl)phenyl]ethan-1-amine--hydrogen chloride (1/1)
    • Phenethylamine, alpha-phenyl-3-(trifluoromethyl)-, hydrochloride
    • 68968-09-2
    • Inchi: 1S/C15H14F3N.ClH/c16-15(17,18)13-8-4-5-11(9-13)10-14(19)12-6-2-1-3-7-12;/h1-9,14H,10,19H2;1H
    • InChI Key: UEHVOXGIWUFZJP-UHFFFAOYSA-N
    • SMILES: Cl.FC(C1=CC=CC(=C1)CC(C1C=CC=CC=1)N)(F)F

Computed Properties

  • Exact Mass: 301.08465
  • Monoisotopic Mass: 301.0845117g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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